2-Benzyl-4,4-dimethyl-5-oxa-2,9-diazaspiro[5.5]undecane

• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: 4-benzyl-2,2-dimethyl-1-oxa-4,9-diazaspiro[5.5]undecane
• InChI: InChI=1S/C17H26N2O/c1-16(2)13-19(12-15-6-4-3-5-7-15)14-17(20-16)8-10-18-11-9-17/h3-7,18H,8-14H2,1-2H3
• InChI Key: FBSFYMSDGRUUQM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC2(O1)CCNCC2)CC3=CC=CC=C3)C

Description

2-Benzyl-4,4-dimethyl-5-oxa-2,9-diazaspiro[5.5]undecane is a useful research compound. Its molecular formula is C17H26N2O and its molecular weight is 274.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tert-butyl 2-benzyl-4,4-dimethyl-5-oxa-2,9-diazaspiro[5.5]undecane-9-carboxylate (560 mg, 1.50 mmol) was added hydrogen chloride (7.5 mL of 4 M in dioxane, 29.90 mmol), followed by ethanol (2 mL) and the reaction mixture was stirred for 30 minutes. The reaction mixture was concentrated in vacuo, dissolved in water (5 mL), washed with methyl tert-butyl ether (5 mL), basified with solid NaHCO3 then adjusted to pH 13-14 with 50% aq. NaOH. The aqueous layer was extracted with ethyl acetate (3×25 mL), dried over MgSO4 and concentrated to give 2-benzyl-4,4-dimethyl-5-oxa-2,9-diazaspiro[5.5]undecane (400 mg, 98%) as a yellow oil, which was used directly without further purification. ESI-MS m/z calc. 274.4. found 275.5 (M+1)+; Retention time: 0.75 minutes (3 min run).